Cas no 1261809-22-6 (2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261809-22-6
• MF: C₁₃H₅Cl₂F₅
• MW: 327.076819181442
• CID: 4997807
• Update Time: 2025-06-15

2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H5Cl2F5/c14-4-5-1-2-7(15)6(3-5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： OYJZDFKKTJUOEB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCl)C=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl

Comprehensive Overview of 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-22-6)

The compound 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-22-6) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in advanced chemical research and industrial applications. With its unique molecular structure featuring multiple fluorine atoms and reactive chloromethyl groups, this compound serves as a critical intermediate in the synthesis of high-performance materials, pharmaceuticals, and agrochemicals. Its polyhalogenated nature contributes to exceptional stability and reactivity, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their widespread use in pharmaceuticals, liquid crystals, and electronic materials. The 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl stands out due to its versatility in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Researchers and manufacturers frequently search for "halogenated biphenyl synthesis" or "pentafluorobiphenyl applications," reflecting the growing interest in this niche yet impactful chemical domain.

One of the key advantages of CAS No. 1261809-22-6 is its role in facilitating Pd-catalyzed reactions, a hot topic in contemporary organic chemistry. The compound's chloromethyl group offers a reactive site for further functionalization, enabling the creation of tailored molecules for drug discovery and material science. This aligns with trending searches such as "fluorinated building blocks for drug design" and "highly fluorinated intermediates," highlighting its relevance in cutting-edge research.

From an industrial perspective, 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl is instrumental in developing advanced coatings and polymers with enhanced thermal and chemical resistance. Its perfluorinated aromatic core contributes to low surface energy, a property highly sought after in water-repellent and anti-fouling applications. This connects with popular queries like "fluoropolymers in sustainable materials" and "eco-friendly hydrophobic coatings," underscoring its alignment with sustainability trends.

Quality control and analytical characterization of CAS No. 1261809-22-6 are critical for ensuring its efficacy in downstream applications. Techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These methods resonate with frequently searched terms like "analytical validation of fluorinated compounds" and "spectroscopic techniques for halogenated aromatics," reflecting the compound's technical significance.

In conclusion, 2'-Chloro-5'-chloromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-22-6) represents a cornerstone in the realm of fluorinated fine chemicals. Its multifaceted applications, from pharmaceuticals to advanced materials, position it as a compound of enduring scientific and industrial value. As research into green chemistry and sustainable synthesis progresses, this compound is poised to play an even greater role in addressing modern technological challenges.